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Stability Data & Storage Conditions

The table below summarizes quantitative data on CBD degradation under various storage conditions, which

should inform your storage protocols.

CBD Form Storage Condition Duration
CBD
Remaining

Key Findings

Solid Powder [1] 25°C ± 2°C / 60% RH
± 5% (closed vial)

12
months

~100% Highly stable formulation;
minimal degradation [1].

Solid Powder [1] 40°C ± 2°C / 75% RH
± 5% (closed vial)

12
months

~100% Highly stable even under
accelerated conditions [1].

Sunflower Oil
Solution [1]

25°C ± 2°C / 60% RH
± 5% (closed vial)

12
months

~85% Significant degradation
occurs over time in oil matrix

[1].

Sunflower Oil
Solution [1]

40°C ± 2°C / 75% RH

± 5% (closed vial)

12

months

~70% Higher temperature

accelerates degradation in
oil [1].

E-Liquid
Formulations [2]

4°C (in the dark) 30 days >95% (avg.) Best condition for short-term
storage of e-liquids [2].
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CBD Form Storage Condition Duration
CBD
Remaining

Key Findings

E-Liquid
Formulations [2]

Room Temperature

(in the dark)

30 days ~95% (avg.) Slight degradation, but

generally stable [2].

E-Liquid
Formulations [2]

37°C (in the dark) 30 days ~80% (avg.) Significant thermal

degradation; not
recommended [2].

E-Liquid
Formulations [2]

Room Temperature
(with light exposure)

30 days ~85% (avg.) Light has a significant
detrimental effect on stability

[2].

Ethanol Solution
[3]

4°C (refrigerator) 12

months

>90% Recommended to guarantee

a shelf life of over a year [3].

Ethanol Solution
[3]

Room Temperature ~4

months

<90% Solutions remain stable for

less than 4 months at RT [3].

Experimental Protocols for Stability Studies

For researchers designing their own stability studies, here are methodologies adapted from the cited

literature.

Protocol 1: Long-Term Stability Testing for Solid and Oil Forms

This protocol is based on ICH guidelines and is suitable for comprehensive shelf-life determination [1].

1. Sample Preparation:

Solid Powder: Precisely weigh (e.g., 5.0 ± 0.1 mg) CBD powder into 2 mL clear glass vials [1].
Oil Solution: Add a precise volume of oil (e.g., 1 mL) to the solid powder in the vial. Use an

ultrasonic bath to dissolve the CBD completely (e.g., 3 minutes at 35 kHz) [1].
Prepare samples in duplicate for each condition. Prepare two sets: one with open vials to

study the impact of oxygen and one with closed vials (screw caps sealed with Parafilm) to
study stability in isolation [1].
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2. Storage Conditions:

Place samples in stability chambers in the dark under controlled conditions [1]:
Long-Term Storage: 25°C ± 2°C / 60% RH ± 5%

Accelerated Storage: 40°C ± 2°C / 75% RH ± 5%

3. Sampling and Analysis:

Withdraw samples at predefined time points (e.g., 7, 14, 30, 60, 90, 180, 270, and 365 days)

[1].
After exposure, store samples at -50°C until analysis to halt degradation [1].

For HPLC Analysis:
Solid Powder: Dilute directly in methanol to a standard concentration (e.g., 0.5 mg/mL)

[1].
Oil Solution: Perform a multi-step dilution. First, dilute the oil sample 100-fold with

methanol, treat in an ultrasonic bath to ensure homogeneity, and then perform a further
10-fold dilution with methanol. The final homogenous solution can be injected into the LC-

MS system [1].
Use a validated HPLC or LC-UV-MS method for quantification. The percentage of CBD

remaining is calculated by comparing the peak area of the stored sample with a reference
standard that was not exposed to stress conditions [1].

Protocol 2: Accelerated Thermal and Photo-Stability Testing

This protocol is useful for rapid screening of formulation stability, especially for liquid forms [2].

1. Sample Preparation: Prepare your CBD formulation (e.g., e-liquid, oil, or solution) in standard

vials.
2. Storage Conditions:

Thermal Stability: Store samples in the dark at different temperatures (e.g., 4°C, Room
Temperature, and 37°C) for a set period (e.g., 30 days) [2].

Photo-Stability: Store samples at room temperature. For each time point, prepare two identical
samples: one wrapped in aluminum foil (dark control) and another exposed to natural day/night

light conditions [2].
3. Sampling and Analysis: Analyze all samples at the end of the test period using HPLC. Compare

the CBD concentration in stressed samples against the dark controls stored at 4°C to determine the
percentage degradation caused by heat and light [2].

The following workflow diagram summarizes the key steps of a typical CBD stability study.
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Key Considerations

Start CBD Stability Study

Select CBD Formulation

Weigh Powder into Vials

Conditions

Dissolve in Solvent/Oil
& Sonicate

Solid Form Liquid Form

Store in Stability Chambers
(in the dark)

Define ICH Conditions
25°C/60% RH & 40°C/75% RH

Sample Preparation & Analysis

Withdraw at Time Points

Compare Peak Area to
Reference Standard

HPLC/LC-MS Quantification

End

Determine Shelf-life

Test in Open & Closed Vials Prepare Duplicate Samples Include Photo-stability Tests
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Frequently Asked Questions (FAQs)

Q1: Why is the formulation of CBD so critical for its stability? A1: The chemical stability of CBD is

highly dependent on its matrix. Solid powder is the most stable form, showing almost no degradation over a

year, even at 40°C [1]. Once dissolved, the solvent plays a major role. Oil solutions are less stable than solid

powder but more stable than aqueous solutions [3]. E-liquids and other formulations are particularly

susceptible to degradation from heat and light [2].

Q2: What are the primary degradation products of CBD I should look for in my HPLC analysis? A2:

Under oxidative and light-induced stress, CBD can degrade into several compounds. The main products to

monitor are Δ9-tetrahydrocannabinol (Δ9-THC) and cannabinol (CBN) [1] [3]. Your analytical method

should be able to separate and identify these compounds.

Q3: What is the best practice for storing a concentrated CBD stock solution for daily use in the lab?

A3: For a stock solution in ethanol, storage in a refrigerator (4°C) is recommended to guarantee a shelf

life of over a year [3]. The solution should be kept in a tightly sealed, amber vial to minimize exposure to

oxygen and light. For even longer-term storage, consider freezing aliquots.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Cannabidiorcol storage conditions optimization]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b005293#cannabidiorcol-

storage-conditions-optimization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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